Cas no 1265911-55-4 (Ticagrelor-d7)

• Product Name: Ticagrelor-d7
• CAS No: 1265911-55-4
• MF: C₂₃H₂₈F₂N₆O₄S
• MW: 529.611162185669
• CID: 1061902
• PubChem ID: 71752570
• Update Time: 2025-04-20

Ticagrelor-d7 Chemical and Physical Properties

Names and Identifiers

• Ticagrelor-d7
• (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(d7-propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• SCHEMBL14133488
• (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propyl-1,1,2,2,3,3,3-d7-thio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol; Ticagrelor-d7
• CS-0200699
• HY-10064S
• (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(1,1,2,2,3,3,3-heptadeuteriopropylsulfanyl)triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
• 1265911-55-4
• DA-68185

• Inchi： 1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(35-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1/i1D3,2D2,7D2
• InChI Key： OEKWJQXRCDYSHL-MHTCSOGVSA-N
• SMILES： S(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C1N=C2C(=C(N=1)N[C@@H]1C[C@H]1C1C=CC(=C(C=1)F)F)N=NN2[C@@H]1C[C@@H]([C@H]([C@H]1O)O)OCCO

Computed Properties

• Exact Mass: 529.23001811g/mol
• Monoisotopic Mass: 529.23001811g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 164Ų